Cas no 2172114-07-5 (2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol)

• Product Name: 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol
• CAS No: 2172114-07-5
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 6521040
• PubChem ID: 165518871
• Update Time: 2025-11-01

2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol
• EN300-1290817
• 2-(ethylamino)-3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propan-1-ol
• 2172114-07-5

• Inchi： 1S/C11H19NO2S/c1-3-12-10(6-13)7-15-8-11-9(2)4-5-14-11/h4-5,10,12-13H,3,6-8H2,1-2H3
• InChI Key： QYIMRYIWOGPTCB-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CC(CO)NCC

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol

Introduction to 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2172114-07-5)

2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. The compound, identified by its Chemical Abstracts Service (CAS) number 2172114-07-5, features a molecular backbone that integrates several functional groups, including an ethylamino moiety, a methylsulfanyl substituent attached to a 3-methylfuran-2-yl group, and a primary alcohol functionality at the terminal position. This intricate architecture positions the compound as a potential candidate for further exploration in drug discovery and synthetic methodologies.

The structural composition of 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol suggests multiple avenues for chemical manipulation and biological activity. The presence of the ethylamino group introduces basicity and potential hydrogen bonding capabilities, which are often exploited in the design of bioactive molecules. Concurrently, the methylsulfanyl group provides a sulfur-rich scaffold that can engage in various interactions with biological targets, including protein thiols. The 3-methylfuran-2-yl moiety adds an aromatic heterocycle, which is frequently incorporated into pharmacophores due to its stability and ability to modulate electronic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the combination of these functional groups may confer selective interactions with enzymes or receptors, making it a promising scaffold for developing novel therapeutic agents. For instance, the alcohol functionality at the 1-position can serve as a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

In the context of medicinal chemistry, the synthesis of derivatives of 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol has been explored for its potential applications in treating inflammatory diseases and neurological disorders. The sulfur-containing heterocycle is particularly noteworthy, as it has been shown to exhibit anti-inflammatory properties in preclinical studies. Additionally, the methylfuran segment is reminiscent of natural products like curcuminoids, which are known for their broad spectrum of biological activities.

The chemical synthesis of this compound involves multi-step reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the ethylamino and methylsulfanyl groups, followed by protection-deprotection steps to safeguard reactive sites during subsequent transformations. The installation of the 3-methylfuran-2-yl moiety typically involves palladium-catalyzed cross-coupling reactions, which are well-established in modern organic synthesis.

From a regulatory perspective, compounds like 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Current research protocols emphasize green chemistry principles, aiming to minimize hazardous waste and maximize atom economy during synthesis. This aligns with global trends toward sustainable pharmaceutical development.

The role of computational tools in designing experiments has been instrumental in accelerating the discovery process. Machine learning models can predict optimal reaction conditions, assess potential side products, and even suggest novel synthetic routes based on large datasets of known reactions. Such technologies are particularly valuable when dealing with complex molecules like 2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol, where traditional trial-and-error approaches may be inefficient.

Future directions in the study of this compound may include exploring its role as an intermediate in larger synthetic schemes or investigating its interactions with biological systems through high-throughput screening assays. The versatility of its structural features makes it a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

In summary,2-(ethylamino)-3-{(3-methylfuran-2-yl)methylsulfanyl}propan-1-ol (CAS No. 2172114-07-5) represents a fascinating subject of study due to its complex architecture and potential biological relevance. Ongoing research efforts aim to unlock its full therapeutic potential while adhering to sustainable practices in chemical synthesis.